Cas no 2044872-23-1 (N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride)

• Product Name: N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride
• CAS No: 2044872-23-1
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 4634651
• Update Time: 2025-10-19

N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride
• N-(cyclopropylmethyl)-3-fluoro-4-methylaniline;hydrochloride

• Inchi： 1S/C11H14FN.ClH/c1-8-2-5-10(6-11(8)12)13-7-9-3-4-9;/h2,5-6,9,13H,3-4,7H2,1H3;1H
• InChI Key： HNFNROODWFAZIX-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C)C=CC(=C1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Topological Polar Surface Area: 12

Additional information on N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride

Introduction to N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride (CAS No. 2044872-23-1)

N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride (CAS No. 2044872-23-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of both cyclopropylmethyl and fluoro substituents in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further investigation.

The cyclopropylmethyl group is known for its stability and ability to enhance the lipophilicity of molecules, which can be crucial for drug absorption and distribution within the body. Additionally, the fluoro substituent is widely recognized for its ability to modulate metabolic pathways and improve binding affinity to biological targets. These structural elements combine to create a compound with potential applications in the treatment of various diseases, particularly those involving complex biological mechanisms.

In recent years, there has been a growing interest in exploring the pharmacological properties of anilines derivatives. Anilines, with their aromatic ring and amine functional group, are versatile scaffolds that have been extensively studied for their role in drug discovery. The introduction of halogen atoms, such as fluorine, into aniline derivatives can significantly alter their pharmacokinetic and pharmacodynamic profiles. Specifically, the presence of a fluoro atom can enhance metabolic stability and binding interactions with enzymes and receptors.

N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride has been investigated in several preclinical studies for its potential therapeutic effects. Research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. The unique combination of structural features makes it a promising candidate for further development into a novel drug entity.

The synthesis of N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a benzene ring to introduce the aniline moiety, followed by the addition of the cyclopropylmethyl group and fluorination at the 3-position. The final step involves converting the free base into its hydrochloride salt to improve solubility and stability.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is particularly important for oral and intravenous administration, where drug solubility plays a critical role in bioavailability. Furthermore, the hydrochloride form provides greater stability under various storage conditions, ensuring consistent quality throughout the supply chain.

Evaluation of N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride in cellular and animal models has revealed promising results regarding its biological activity. Studies have shown that this compound can modulate key signaling pathways associated with inflammation and tumor growth. The ability to interact with multiple targets suggests that it may have broad therapeutic applications, potentially addressing several diseases simultaneously.

The development of new drugs often involves extensive optimization to enhance efficacy while minimizing side effects. In the case of N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride, researchers are focusing on refining its chemical structure to improve selectivity and reduce potential toxicity. Computational modeling techniques are being employed to predict how different modifications will affect the compound's interaction with biological targets.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and molecular dynamics simulations allow scientists to visualize how a compound behaves at the molecular level. This information is crucial for designing experiments that will yield meaningful results regarding efficacy and safety. By leveraging computational tools, researchers can accelerate the drug development process and reduce costs associated with traditional trial-and-error methods.

In conclusion, N-(cyclopropylmethyl)-3-fluoro-4-methylaniline hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development into novel therapeutic agents. With ongoing research focused on optimizing its pharmacological properties, this compound holds great potential for addressing unmet medical needs in various disease areas.